5-chloro-1H-pyrrole-2-carboxylic acid
Overview
Description
5-chloro-1H-pyrrole-2-carboxylic acid is a derivative of 1H-Pyrrole-2-carboxylic acid . It is a compound that contains a pyrrole ring, which is a five-membered aromatic ring with two double bonds and one nitrogen atom .
Synthesis Analysis
The synthesis of pyrrole derivatives often involves the condensation of carboxylic acids with amines . In the case of 1H-pyrrole-2-carboxylates, they can be synthesized in quantitative yield by reactions of 1H-pyrrole .Molecular Structure Analysis
The molecular structure of this compound is similar to that of 1H-Pyrrole-2-carboxylic acid, with the addition of a chlorine atom . The exact structure may be viewed using computational chemistry tools .Chemical Reactions Analysis
Pyrrole derivatives can undergo various chemical reactions. For instance, N-substituted pyrroles can be synthesized via the Paal-Knorr pyrrole synthesis, which involves the condensation of amines with 1,4-diketones .Mechanism of Action
Target of Action
5-Chloro-1H-pyrrole-2-carboxylic acid is a derivative of pyrrole, a heterocyclic compound . Pyrrole derivatives have been found to play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body . .
Mode of Action
It is known that pyrrole derivatives interact with biological targets in a variety of ways . For instance, some pyrrole derivatives have been found to inhibit enzymes, interact with receptors, or intercalate with DNA . The specific interactions of this compound with its targets would depend on the specific chemical structure of the compound and the nature of the target.
Biochemical Pathways
Pyrrole derivatives are known to affect a variety of biochemical pathways . For instance, some pyrrole derivatives have been found to inhibit the synthesis of certain proteins, disrupt cell division, or induce apoptosis . The specific pathways affected by this compound would depend on its specific mode of action.
Result of Action
Based on the known effects of pyrrole derivatives, it can be speculated that this compound might have a variety of effects, such as inhibiting the growth of certain cells, inducing apoptosis, or disrupting certain biochemical pathways .
Advantages and Limitations for Lab Experiments
The advantages of using 5-Cl-PCA in laboratory experiments include its low cost and its availability. In addition, the compound is relatively stable and can be stored for long periods of time. The main limitation of using 5-Cl-PCA in laboratory experiments is its high reactivity, which can lead to unwanted side reactions.
Future Directions
There are a number of potential future directions for research using 5-Cl-PCA, including the following:
1. Investigating the compound's potential for use as an antifungal and antibacterial agent.
2. Investigating the compound's potential for use as an anti-inflammatory and analgesic agent.
3. Investigating the compound's potential for use in the synthesis of various heterocyclic compounds.
4. Investigating the compound's potential for use in the synthesis of various drugs.
5. Investigating the compound's potential for use in the synthesis of various functionalized polymers.
6. Investigating the compound's potential for use in the synthesis of various agrochemicals.
7. Investigating the compound's potential for use in the synthesis of various dyes and fragrances.
8. Investigating the compound's potential for use in the synthesis of various materials.
9. Investigating the compound's potential for use in the synthesis of various catalysts.
10. Investigating the compound's potential for use in the synthesis of various enzymes.
Scientific Research Applications
5-Cl-PCA is widely used in scientific research, particularly in the fields of organic chemistry, medicinal chemistry, and pharmaceuticals. It is used in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, dyes, fragrances, and functionalized polymers. It is also used in the synthesis of various heterocyclic compounds, such as pyridines and pyrroles, as well as in the synthesis of various drugs.
properties
IUPAC Name |
5-chloro-1H-pyrrole-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWLUNFAAJVHVFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=C1)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27746-04-9 |
Source
|
| Record name | 5-chloro-1H-pyrrole-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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